Cas no 2092707-00-9 (Pyrazolo[4,3-c]azepine, 1,4,5,6,7,8-hexahydro-7,7-dimethyl-1-(1-methylethyl)-)

• Product Name: Pyrazolo[4,3-c]azepine, 1,4,5,6,7,8-hexahydro-7,7-dimethyl-1-(1-methylethyl)-
• CAS No: 2092707-00-9
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5239120
• Update Time: 2025-10-23

Pyrazolo[4,3-c]azepine, 1,4,5,6,7,8-hexahydro-7,7-dimethyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[4,3-c]azepine, 1,4,5,6,7,8-hexahydro-7,7-dimethyl-1-(1-methylethyl)-

• Inchi： 1S/C12H21N3/c1-9(2)15-11-5-12(3,4)8-13-6-10(11)7-14-15/h7,9,13H,5-6,8H2,1-4H3
• InChI Key： UPSWDQOANQDAPK-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)CC2N(C(C)C)N=CC=2C1

Additional information on Pyrazolo[4,3-c]azepine, 1,4,5,6,7,8-hexahydro-7,7-dimethyl-1-(1-methylethyl)-

Comprehensive Overview of Pyrazolo[4,3-c]azepine, 1,4,5,6,7,8-hexahydro-7,7-dimethyl-1-(1-methylethyl)- (CAS No. 2092707-00-9)

The compound Pyrazolo[4,3-c]azepine, 1,4,5,6,7,8-hexahydro-7,7-dimethyl-1-(1-methylethyl)- (CAS No. 2092707-00-9) is a heterocyclic organic molecule that has garnered significant interest in pharmaceutical and chemical research due to its unique structural framework. This pyrazolo-azepine derivative features a fused bicyclic system, combining a pyrazole ring with an azepine core, which is further substituted with dimethyl and isopropyl groups. Such modifications enhance its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways.

Recent studies highlight the growing demand for novel small-molecule therapeutics, and 2092707-00-9 stands out as a promising candidate. Its structural complexity allows for interactions with various biological targets, including G-protein-coupled receptors (GPCRs) and kinase enzymes, which are critical in treating conditions like neurodegenerative diseases and autoimmune disorders. Researchers are particularly intrigued by its potential to modulate neurotransmitter activity, a hot topic in precision medicine.

The synthesis of Pyrazolo[4,3-c]azepine derivatives often involves multi-step organic reactions, such as cyclization and alkylation, to achieve high purity and yield. Advanced techniques like HPLC and NMR spectroscopy are employed to characterize its physicochemical properties, ensuring compliance with Good Manufacturing Practices (GMP). This aligns with the industry's shift toward green chemistry and sustainable synthesis, addressing environmental concerns raised by modern consumers.

In the context of AI-driven drug discovery, 2092707-00-9 has been explored using machine learning algorithms to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. This approach accelerates the identification of lead compounds, reducing R&D costs—a key focus for biotech startups. Additionally, its patent landscape is under scrutiny, as competitors seek to leverage its scaffold for next-generation therapeutics.

From a commercial perspective, the demand for high-value intermediates like Pyrazolo[4,3-c]azepine is rising, driven by the expansion of contract research organizations (CROs) and pharmaceutical outsourcing. Suppliers emphasize batch-to-batch consistency and regulatory compliance, catering to global markets. FAQs often revolve around its storage conditions (e.g., inert atmosphere) and solubility in common organic solvents, reflecting practical user concerns.

In summary, Pyrazolo[4,3-c]azepine, 1,4,5,6,7,8-hexahydro-7,7-dimethyl-1-(1-methylethyl)- represents a versatile building block in medicinal chemistry, with applications spanning CNS drug development to computational biology. Its relevance to personalized healthcare and synthetic innovation ensures continued exploration, making it a compound of enduring scientific and industrial significance.